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Compound of Interest |

Compound Name: 4-(2,3-Epoxypropoxy-d5)carbazole
Cat. No.: B1161848
Get Quote

4-(2,3-Epoxypropoxy-d5)carbazole is the deuterated analogue of 4-(2,3-
Epoxypropoxy)carbazole, a key synthetic intermediate in the manufacturing of Carvedilol.[1]
Carvedilol is a widely used nonselective (3-adrenergic blocker with al-blocking activity for
treating hypertension and congestive heart failure.[1] The "-d5" designation indicates the
presence of five deuterium atoms on the epoxypropoxy group, making it a valuable tool in
metabolic studies, pharmacokinetic analysis, and as an internal standard in quantitative
bioanalysis.

While its application is precise, its chemical structure—combining a stable carbazole core with
a highly reactive epoxy group—necessitates a nuanced approach to safety.[2][3] This guide
deconstructs its hazards, linking them to its molecular properties and providing actionable
protocols for risk mitigation.

Section 1: Compound Profile and Mechanistic
Hazard Identification

A thorough understanding of a chemical's identity and the structural basis of its hazards is the
foundation of safe laboratory practice. The safety profile of the deuterated compound is
considered identical to its non-deuterated counterpart for all practical handling purposes.
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Molecular Identity

4-(2,3- 4-(2,3-Epoxypropoxy-
Property
Epoxypropoxy)carbazole d5)carbazole
White to light brown solid White to light brown solid
Appearance
powder[4][5] powder
CAS Number 51997-51-4[2][4][6] Not available
Molecular Formula C15H13NO2[2][6] C15DsHsNO2[7]
Molecular Weight ~239.27 g/mol [2][6] ~244.30 g/mol [7]
] ] Not available, expected to be
Melting Point >136 - <138 °C[4] o
similar
o Not available, expected to be
Water Solubility 7.725 mg/L at 25 °C[4]

similar

The Structural Basis of Hazard

The hazards associated with this compound arise directly from its two primary functional
components:

» The Carbazole Moiety: This tricyclic aromatic heterocycle is known for its electronic and
photophysical properties and is a common scaffold in materials science and medicinal
chemistry.[2][8][9] While the carbazole core itself is relatively stable, the overall molecule's
hazard profile is dominated by the attached epoxy group.

o The Epoxy (Oxirane) Group: This is the molecule's reactive center. The strained three-
membered ring is susceptible to nucleophilic attack, allowing it to act as an alkylating agent.
[2] This reactivity is the mechanistic reason for its primary health hazards:

o Suspected Genetic Defects (Mutagenicity): As an alkylating agent, the epoxy group can
covalently bind to nucleophilic sites on DNA. This interaction can lead to DNA damage and
mutations, which is the basis for its GHS classification as H341 - Suspected of causing
genetic defects.[4][6][10] This is the most significant chronic hazard associated with the
compound.
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o Skin Sensitization: The same reactivity allows the molecule to bind to proteins in the skin,

forming haptens. The immune system can recognize these modified proteins as foreign,

leading to an allergic response upon subsequent exposures. This is classified as H317 -

May cause an allergic skin reaction.[4][6][10]

GHS Hazard and Toxicological Summary

Hazard Category

GHS Classification

Details

GHS Pictograms

GHSO07 (Irritant), GHS08
(Health Hazard)[6][10]

Signal Word

Warning[4][6][10]

Hazard Statements

H317

May cause an allergic skin
reaction.[4][10]

Causes serious eye irritation.

H319
[4]
Suspected of causing genetic
H341 P 99
defects.[4][10]
Acute Toxicity Oral LD50 (Rat)

> 2000 mg/kg.[4] Indicates low

acute oral toxicity.

Inhalation / Dermal

Data not available.[4]
Exposure should be

minimized.

Carcinogenicity

IARC

No component is identified as
a probable, possible, or
confirmed human carcinogen
by IARC.[6]

Section 2: Risk Mitigation and Personal Protective

Equipment (PPE)

Given the significant chronic hazards, a stringent and multi-layered approach to risk mitigation

IS mandatory.
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Engineering Controls: The First Line of Defense

Fume Hood: All manipulations of the solid compound (weighing, transferring) and its
solutions must be performed in a certified chemical fume hood. This prevents the inhalation
of fine dust particles and aerosols.

Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive
emissions are diluted and removed. Ensure eyewash stations and safety showers are readily
accessible.[11]

Personal Protective Equipment (PPE) Protocol

A disciplined PPE workflow is critical. The following protocol should be strictly adhered to, with

the causality for each choice explained.

Hand Protection: Wear nitrile gloves. Nitrile provides adequate protection against incidental
contact. Given the H317 skin sensitization hazard, it is crucial to use proper glove removal
technique (without touching the outer surface) to avoid contaminating the skin.[6] Always
inspect gloves before use and dispose of them as hazardous waste after handling the
compound.

Eye and Face Protection: Wear chemical safety goggles that conform to EU Standard EN166
or OSHA regulations in 29 CFR 1910.133.[11] A face shield may be required for larger scale
operations.

Body Protection: A full-sleeved laboratory coat is required. Ensure there is no exposed skin
on the arms or wrists.

Mandatory Visualization: PPE Workflow for Handling
Potent Compounds

Preparation Phase Post-Handling Phase

1. Prepare Work Area
(Fume Hood) 2. Don Lab Coat

Handling Phase

6. Doff Gloves
5. Handle Compound (Using Proper Technique) 7. Doff Lab Coat 8. Wash Hands Thoroughly

4. Don Nitrile Gloves

3. Don Safety Goggles
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Caption: PPE donning and doffing sequence for safe handling.

Section 3: Standard Operating Protocols (SOPSs)

These protocols provide step-by-step guidance for common laboratory procedures involving 4-
(2,3-Epoxypropoxy-d5)carbazole.

Safe Handling and Use Protocol

o Preparation: Designate a specific area within the fume hood for the procedure. Ensure all
necessary equipment, solvents, and waste containers are present before starting.

» Weighing: As a fine powder, the compound can easily become airborne.[4] Weigh the
material in the fume hood. Use a spatula to gently transfer the solid. Avoid pouring, which
can create dust.

o Transfer & Dissolution: If transferring to a reaction vessel, do so carefully. When adding
solvents, add them slowly down the side of the container to avoid splashing the powder. The
compound is generally soluble in organic solvents.[1]

» Post-Handling Decontamination: After completing the work, decontaminate the spatula and
work surface with an appropriate solvent (e.g., ethanol or isopropanol) and paper towels,
which should then be disposed of as hazardous waste.

Storage and Incompatibility

» Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place.[4][5]
[11] Protect from light and moisture to ensure long-term stability.[5]

e Incompatibilities: Keep away from strong oxidizing agents.[11] The epoxy group can react
exothermically with strong oxidizers, acids, and bases.

Spill Management Protocol

Immediate and correct response to a spill is critical to prevent exposure and contamination.
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Mandatory Visualization: Small Powder Spill Response
Workflow

1. Alert Personnel
Restrict Access

:

2. Don Full PPE
(Gloves, Goggles, Coat)

'

3. Gently Cover with
Absorbent Pads

.

4. Carefully Sweep Solid
into Dustpan

:

5. Transfer to Labeled
Hazardous Waste Container

:

6. Decontaminate Area
with Wet Wipe

'

7. Dispose of All
Contaminated Materials

Procedure Complete
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Caption: Emergency response workflow for a small laboratory spill.

Waste Disposal

Due to its classification as a suspected mutagen, all waste must be handled as hazardous.

e Solid Waste: Contaminated gloves, wipes, and containers should be placed in a clearly
labeled hazardous waste container.

o Chemical Waste: Unused material and solutions should be disposed of through a licensed
professional waste disposal service.[6] Do not allow the product to enter drains.[6]

Section 4: Emergency and First Aid Procedures

In the event of an exposure, follow these procedures and seek immediate medical attention.
Always provide the Safety Data Sheet to the responding medical personnel.[6]
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Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing,
Inhalation ) o o ) )
begin artificial respiration. Seek immediate

medical attention.[4][6]

Immediately remove all contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact o
and plenty of water. If skin irritation or a rash

occurs, seek medical attention.[4][6]

Rinse cautiously and thoroughly with water for

at least 15 minutes.[6] Remove contact lenses if
Eye Contact ] o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[4]

Do NOT induce vomiting. Never give anything

) by mouth to an unconscious person. Rinse the
Ingestion ! . . .

mouth with water and seek immediate medical

attention.[6]

Conclusion

4-(2,3-Epoxypropoxy-d5)carbazole is a compound with low acute toxicity but presents
significant, mechanistically understood chronic health risks, specifically skin sensitization and
suspected mutagenicity. These hazards are directly attributable to the reactive epoxy functional
group. By implementing robust engineering controls, adhering to disciplined PPE and handling
protocols, and being prepared for emergencies, researchers can safely utilize this important
molecule in their work. The key to safety lies not just in following rules, but in understanding the
chemical causality behind them.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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